N-[2-(allyloxy)phenyl]-2-(4-methoxyphenoxy)acetamide

• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol
• IUPAC Name: 2-(4-methoxyphenoxy)-N-(2-prop-2-enoxyphenyl)acetamide
• InChI: InChI=1S/C18H19NO4/c1-3-12-22-17-7-5-4-6-16(17)19-18(20)13-23-15-10-8-14(21-2)9-11-15/h3-11H,1,12-13H2,2H3,(H,19,20)
• InChI Key: PWHVASCYNBJFPM-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCC(=O)NC2=CC=CC=C2OCC=C

Description

N-[2-(allyloxy)phenyl]-2-(4-methoxyphenoxy)acetamide, also known as APMA, is a chemical compound that is widely used in scientific research. APMA is a derivative of acetaminophen and is commonly used to study the mechanism of action of various enzymes and proteins.

Mechanism of Action

N-[2-(allyloxy)phenyl]-2-(4-methoxyphenoxy)acetamide works by binding to the Zn2+ ion in the active site of metalloproteases and inducing a conformational change in the protein. This conformational change leads to the activation of the enzyme and the subsequent cleavage of its substrate. N-[2-(allyloxy)phenyl]-2-(4-methoxyphenoxy)acetamide can also induce conformational changes in other proteins, leading to changes in their activity and function.
Biochemical and Physiological Effects:
N-[2-(allyloxy)phenyl]-2-(4-methoxyphenoxy)acetamide has been shown to have a number of biochemical and physiological effects. It can induce the activation of metalloproteases, leading to the cleavage of their substrates. N-[2-(allyloxy)phenyl]-2-(4-methoxyphenoxy)acetamide can also induce conformational changes in other proteins, leading to changes in their activity and function. In addition, N-[2-(allyloxy)phenyl]-2-(4-methoxyphenoxy)acetamide has been shown to have anti-inflammatory properties and can inhibit the activity of certain cytokines.

Advantages and Limitations for Lab Experiments

N-[2-(allyloxy)phenyl]-2-(4-methoxyphenoxy)acetamide has a number of advantages for use in lab experiments. It is a highly specific probe that can be used to study the activity of metalloproteases and other enzymes that require a Zn2+ ion for their activity. N-[2-(allyloxy)phenyl]-2-(4-methoxyphenoxy)acetamide is also relatively easy to synthesize and can be obtained in large quantities. However, there are also some limitations to the use of N-[2-(allyloxy)phenyl]-2-(4-methoxyphenoxy)acetamide in lab experiments. It can be toxic to cells at high concentrations and can induce non-specific effects in some proteins.

Future Directions

There are a number of future directions for research on N-[2-(allyloxy)phenyl]-2-(4-methoxyphenoxy)acetamide. One area of research is the development of new probes that can be used to study the activity of metalloproteases and other enzymes. Another area of research is the development of new drugs that can target metalloproteases and other enzymes that require a Zn2+ ion for their activity. Finally, there is also a need for further research on the biochemical and physiological effects of N-[2-(allyloxy)phenyl]-2-(4-methoxyphenoxy)acetamide, particularly in relation to its anti-inflammatory properties.

Synthesis Methods

N-[2-(allyloxy)phenyl]-2-(4-methoxyphenoxy)acetamide can be synthesized by reacting 2-(4-methoxyphenoxy) acetic acid with allyl bromide in the presence of potassium carbonate. The resulting product is then treated with N-(2-hydroxyphenyl) acetamide to obtain N-[2-(allyloxy)phenyl]-2-(4-methoxyphenoxy)acetamide.

Scientific Research Applications

N-[2-(allyloxy)phenyl]-2-(4-methoxyphenoxy)acetamide is widely used in scientific research to study the mechanism of action of various enzymes and proteins. It is commonly used as a probe to study the activity of metalloproteases and other enzymes that require a Zn2+ ion for their activity. N-[2-(allyloxy)phenyl]-2-(4-methoxyphenoxy)acetamide can also be used to study the conformational changes in proteins and the effects of protein-protein interactions.